3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione

• IUPAC Name: 3-[2-(2,3-dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C15H19N3O2/c1-15(2)13(19)18(14(20)16-15)10-9-17-8-7-11-5-3-4-6-12(11)17/h3-6H,7-10H2,1-2H3,(H,16,20)
• InChI Key: GZWBLDYGBZLLRI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CCN2CCC3=CC=CC=C32)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione, also known as Ro 20-1724, is a potent and selective inhibitor of cyclic nucleotide phosphodiesterase (PDE) enzyme. The PDE enzyme is responsible for the hydrolysis of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are important second messengers involved in many cellular signaling pathways. Ro 20-1724 has been widely used in scientific research to study the role of PDE enzymes in various physiological and pathological processes.

Mechanism of Action

3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 selectively inhibits PDE4 enzyme, which is predominantly expressed in immune cells, smooth muscle cells, and brain cells. PDE4 enzyme hydrolyzes cAMP, which is involved in the regulation of immune responses, smooth muscle relaxation, and neuronal signaling. By inhibiting PDE4 enzyme, 3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 can increase intracellular levels of cAMP, which can lead to the activation of PKA and subsequent cellular responses.
Biochemical and physiological effects:
3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 has been shown to have various biochemical and physiological effects, including vasodilation, inhibition of platelet aggregation, modulation of immune responses, and anti-inflammatory effects. 3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 has also been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 is a potent and selective inhibitor of PDE4 enzyme, which makes it a valuable tool for investigating the role of PDE enzymes in various physiological and pathological processes. However, 3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Therefore, careful dose-response experiments should be performed to determine the optimal concentration of 3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 for each experimental system.

Future Directions

3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 has potential applications in the treatment of various diseases, including cardiovascular diseases, inflammation, cancer, and neurological disorders. Future research directions could include the development of more potent and selective PDE4 inhibitors, the investigation of the role of PDE4 isoforms in different cell types and tissues, and the evaluation of the therapeutic potential of PDE4 inhibitors in animal models of disease.

Synthesis Methods

3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 can be synthesized by several methods, including the reaction of 5,5-dimethylimidazolidine-2,4-dione with 2-(2,3-dihydroindol-1-yl)ethylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). Another method involves the reaction of 5,5-dimethylimidazolidine-2,4-dione with 2-(2,3-dihydroindol-1-yl)ethylisocyanate.

Scientific Research Applications

3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 has been extensively used in scientific research to investigate the role of PDE enzymes in various physiological and pathological processes, including cardiovascular diseases, inflammation, cancer, and neurological disorders. 3-[2-(2,3-Dihydroindol-1-yl)ethyl]-5,5-dimethylimidazolidine-2,4-dione 20-1724 has been shown to increase intracellular levels of cAMP and cGMP, which can lead to the activation of protein kinase A (PKA) and protein kinase G (PKG), respectively. The activation of these kinases can result in various cellular responses, such as vasodilation, inhibition of platelet aggregation, and modulation of immune responses.